Cas no 715653-77-3 (Benzenepropanoic acid, b-amino-3-phenoxy-, (bR)-)

• Product Name: Benzenepropanoic acid, b-amino-3-phenoxy-, (bR)-
• CAS No: 715653-77-3
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• CID: 558147
• PubChem ID: 776378
• Update Time: 2023-10-31

Benzenepropanoic acid, b-amino-3-phenoxy-, (bR)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b-amino-3-phenoxy-, (bR)-
• (R)-?-(3-Phenoxyphenyl)alanine
• (R)-3-(3-PHENOXYPHENYL)-BETA-ALANINE
• (R)-ß-(3-PHENOXYPHENYL)ALANINE
• (3R)-3-Amino-3-(3-phenoxyphenyl)propanoic acid
• Benzenepropanoic acid, beta-amino-3-phenoxy-, (betaR)-
• (r)-beta-(3-phenoxyphenyl)alanine
• (R)-3-Amino-3-(3-phenoxyphenyl)propanoic acid
• 715653-77-3
• EN300-22046871
• SCHEMBL7088219
• MFCD07784129
• (r)-3-amino-3-(3-phenoxyphenyl)propionic acid
• AKOS025312497
• (r)-3-amino-3-(3-phenoxy-phenyl)-propionic acid
• (R)-3-Amino-3-(3-phenoxyphenyl)propanoicacid
• (R)- -(3-Phenoxyphenyl)alanine

• MDL： MFCD07784129
• Inchi： 1S/C15H15NO3/c16-14(10-15(17)18)11-5-4-8-13(9-11)19-12-6-2-1-3-7-12/h1-9,14H,10,16H2,(H,17,18)/t14-/m1/s1
• InChI Key： DOHHGYXZPWMNKT-CQSZACIVSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(=C1)[C@@H](CC(=O)O)N

Computed Properties

• Exact Mass: 257.10519334g/mol
• Monoisotopic Mass: 257.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.234
• Boiling Point: 421.7°C at 760 mmHg
• Flash Point: 208.8°C
• Refractive Index: 1.607
• PSA: 72.55000
• LogP: 3.65370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers